4-bromo-2-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate

• Molecular Formula: C23H16BrNO5S
• Molecular Weight: 498.3 g/mol
• IUPAC Name: [4-bromo-2-[(Z)-(5-oxo-2-phenyl-1,3-oxazol-4-ylidene)methyl]phenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C23H16BrNO5S/c1-15-7-10-19(11-8-15)31(27,28)30-21-12-9-18(24)13-17(21)14-20-23(26)29-22(25-20)16-5-3-2-4-6-16/h2-14H,1H3/b20-14-
• InChI Key: GODILDRXDBXKEN-ZHZULCJRSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)Br)/C=C\3/C(=O)OC(=N3)C4=CC=CC=C4
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)Br)C=C3C(=O)OC(=N3)C4=CC=CC=C4

Description

4-bromo-2-[(5-oxo-2-phenyl-1,3-oxazol-4(5H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and biotechnology. This compound is commonly referred to as BOMS and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of BOMS involves its ability to selectively bind to cancer cells. BOMS binds to the mitochondria of cancer cells, leading to the disruption of the mitochondrial membrane potential and subsequent induction of apoptosis.
Biochemical and Physiological Effects:
BOMS has been shown to have a number of biochemical and physiological effects on cancer cells. These effects include the induction of apoptosis, inhibition of cell proliferation, and disruption of mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BOMS in lab experiments is its high selectivity for cancer cells. This makes it a useful tool for studying cancer biology and developing new cancer therapies. However, one limitation of using BOMS is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research involving BOMS. One area of interest is the development of new cancer therapies that target the mitochondria of cancer cells. Another potential direction is the use of BOMS as a tool for studying the role of mitochondria in various diseases and physiological processes. Additionally, there is potential for the use of BOMS in other fields, such as materials science and nanotechnology.

Synthesis Methods

The synthesis of BOMS involves a multi-step process that requires the use of various chemicals and reagents. The first step involves the reaction of 4-bromo-2-nitrobenzaldehyde with 2-phenyl-1,3-oxazol-5(4H)-one in the presence of a base. This reaction results in the formation of an intermediate compound, which is then treated with methyl 4-methylbenzenesulfonate to yield the final product, BOMS.

Scientific Research Applications

BOMS has been extensively studied for its potential applications in the field of medicine and biotechnology. One of the major areas of research involves the use of BOMS as a fluorescent probe for detecting and imaging cancer cells. BOMS has been shown to selectively bind to cancer cells, making it a promising tool for cancer diagnosis and treatment.